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Compound of Interest

Compound Name: AMG8380

Cat. No.: B15587400 Get Quote

Technical Support Center: AMG8833 Thermal
Sensor
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals mitigate external

thermal interference when using the AMG8833 infrared (IR) array sensor. Accurate thermal

measurements are critical for reliable experimental results, and proper shielding is essential to

achieve this.

Troubleshooting Guides
Issue: Temperature readings are inaccurate or
fluctuating unexpectedly.
This is often caused by external thermal interference from the surrounding environment or the

electronics connected to the sensor. Follow these steps to identify and mitigate the source of

the interference.

1. Identify Potential Heat Sources:

Nearby Electronics: Microcontrollers, voltage regulators, and other active components

generate heat.

Body Heat: The user's body can be a significant source of thermal radiation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15587400?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ambient Temperature Changes: Drafts from HVAC systems, direct sunlight, or proximity to

windows can cause temperature fluctuations.

Self-Heating: The sensor itself generates a small amount of heat during operation.

2. Isolate the Sensor:

Physical Separation: Increase the distance between the AMG8833 and any heat-generating

components. On a PCB, this can be achieved by milling away the board area between the

sensor and other components.

Enclosure Design: House the sensor in a dedicated enclosure to shield it from ambient

temperature changes and drafts.

3. Implement Thermal Shielding:

Material Selection: Choose materials with low thermal conductivity and high emissivity for the

enclosure. Materials like plastics (ABS, Polycarbonate) are good insulators, while polished

metals (Aluminum, Copper) can reflect external thermal radiation.

Insulation: Line the inside of the enclosure with thermal insulating materials such as foam

(polyurethane, silicone) or ceramic fiber to minimize heat transfer.

Experimental Protocol for Evaluating Shielding
Effectiveness
This protocol outlines a method to quantify the effectiveness of different shielding strategies for

the AMG8833.

Objective: To measure the impact of a shielding enclosure on the stability and accuracy of

AMG8833 temperature readings in the presence of a controlled external heat source.

Materials:

AMG8833 sensor breakout board

Microcontroller (e.g., Arduino, Raspberry Pi)
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Controlled heat source (e.g., calibrated hot plate, resistor with a known power dissipation)

Reference thermometer with higher accuracy (e.g., thermocouple, PT100)

Shielding enclosure to be tested

Data logging software

Methodology:

Baseline Measurement (Unshielded):

Position the AMG8833 sensor and the reference thermometer at a fixed distance from the

heat source in a controlled environment with stable ambient temperature.

Ensure the sensor has a clear line of sight to a thermally stable background.

Turn on the heat source to a predetermined temperature.

Record temperature readings from both the AMG8833 (all 64 pixels) and the reference

thermometer for a set duration (e.g., 15 minutes).

Shielded Measurement:

Place the AMG8833 sensor inside the shielding enclosure.

Repeat the measurement process from step 1, ensuring the experimental setup is

identical.

Data Analysis:

Calculate the average and standard deviation of the temperature readings from the

AMG8833 for both the unshielded and shielded configurations.

Compare the AMG8833 readings to the reference thermometer to determine the accuracy

under both conditions.
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A lower standard deviation in the shielded configuration indicates improved stability. A

smaller difference between the AMG8833 and the reference thermometer indicates

improved accuracy.

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of thermal interference for the AMG8833?

A1: The main sources include heat from nearby electronic components (self-heating of the

microcontroller, voltage regulators), the user's body heat, and environmental factors like drafts,

direct sunlight, and rapid changes in ambient temperature.[1][2][3]

Q2: How can I physically isolate the AMG8833 on a PCB?

A2: To reduce conductive heat transfer from other components on the same printed circuit

board (PCB), you can create physical separations. A common and effective technique is to mill

out or create cutouts in the PCB material between the sensor and heat-generating

components. This minimizes the path for heat to travel through the board to the sensor.

Q3: What materials are best for building a shield or enclosure for the AMG8833?

A3: The choice of material depends on the primary type of thermal interference.

For Conductive and Convective Heat (drafts, nearby warm air): Use materials with low

thermal conductivity, such as plastics (ABS, polycarbonate, acrylic) or foams (polyurethane,

silicone). These materials are excellent insulators.[4][5]

For Radiative Heat (sunlight, hot surfaces): Use materials with low emissivity (high

reflectivity) like polished aluminum or copper to reflect thermal radiation away from the

sensor.[6][7] Often, a combination of materials in a layered approach provides the best

shielding.

Q4: Will the color of the enclosure affect its performance?

A4: Yes, for shielding against radiative heat. A light-colored, glossy surface will have a higher

reflectivity and lower emissivity, meaning it will absorb less thermal radiation and emit less of its
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own. A dark, matte surface will absorb and emit thermal radiation more effectively. For shielding

from external sources, a reflective outer surface is generally better.

Q5: Can I use a metal enclosure for the AMG8833?

A5: Yes, but with considerations. Metals like aluminum have high thermal conductivity.[8] While

a polished metal enclosure can be effective at reflecting external thermal radiation, it can also

quickly conduct heat to the sensor if it comes into contact with a heat source. If using a metal

enclosure, it is advisable to line the interior with an insulating material.

Q6: My temperature readings are noisy. How can I improve this?

A6: Thermal noise can appear as random fluctuations in the pixel readings. Averaging multiple

frames of data can help to reduce this noise. For example, summing and averaging four

consecutive frames can reduce the noise by a factor of two.[9] Additionally, ensure a stable

power supply to the sensor, as power fluctuations can also introduce noise.

Data Presentation
Table 1: Properties of Common Thermal Insulating Materials
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Material
Thermal Conductivity
(W/m·K)

Key Characteristics

Polyurethane Foam 0.02 - 0.03
Excellent insulator, rigid or

flexible forms.

Silicone Foam 0.04 - 0.05

High-temperature

performance, good vibration

damping.[5]

Acrylic 0.17 - 0.20
Good thermal resistance,

lightweight, easily molded.[4]

Alumina Ceramic 20 - 30

Excellent high-temperature

stability, good electrical

insulator.[10]

Kapton (Polyimide Film) 0.12

Withstands extreme

temperatures, high dielectric

strength.

Table 2: Emissivity of Common Enclosure Materials

Material Surface Finish Emissivity (ε)

Aluminum Polished ~0.05[7]

Aluminum Anodized ~0.77[11]

Copper Polished ~0.01[7]

Copper Oxidized ~0.65[7]

Plastic (Black) Dull ~0.95[12]

Paint (White) ~0.87[7]

Note: Emissivity values are approximate and can vary with temperature and surface condition.

[6][11]
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Caption: Pathways of external thermal interference to the AMG8833 sensor.
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Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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